Cas no 1443345-27-4 (1-Chloro-2-(hexyloxy)-4-(trifluoromethyl)benzene)

• Product Name: 1-Chloro-2-(hexyloxy)-4-(trifluoromethyl)benzene
• CAS No: 1443345-27-4
• MF: C₁₃H₁₆ClF₃O
• MW: 280.713753700256
• CID: 5700588
• PubChem ID: 91658363
• Update Time: 2025-05-20

1-Chloro-2-(hexyloxy)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-n-hexyloxybenzotrifluoride
• 1443345-27-4
• 1-Chloro-2-(hexyloxy)-4-(trifluoromethyl)benzene
• Benzene, 1-chloro-2-(hexyloxy)-4-(trifluoromethyl)-

• MDL： MFCD18911713
• Inchi： 1S/C13H16ClF3O/c1-2-3-4-5-8-18-12-9-10(13(15,16)17)6-7-11(12)14/h6-7,9H,2-5,8H2,1H3
• InChI Key： XBTMXXNRYWUWOL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1OCCCCCC

Computed Properties

• Exact Mass: 280.0841773g/mol
• Monoisotopic Mass: 280.0841773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Boiling Point: 291.2±40.0 °C(Predicted)

Additional information on 1-Chloro-2-(hexyloxy)-4-(trifluoromethyl)benzene

1-Chloro-2-(hexyloxy)-4-(trifluoromethyl)benzene (CAS No. 1443345-27-4): A Comprehensive Overview

1-Chloro-2-(hexyloxy)-4-(trifluoromethyl)benzene (CAS No. 1443345-27-4) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure, plays a pivotal role in various synthetic applications. Its chloro, hexyloxy, and trifluoromethyl functional groups contribute to its distinct chemical properties, making it a valuable intermediate in organic synthesis.

The growing interest in fluorinated aromatic compounds has positioned 1-Chloro-2-(hexyloxy)-4-(trifluoromethyl)benzene as a key player in modern chemical research. Researchers and manufacturers are increasingly exploring its potential due to its stability and reactivity, which are essential for developing advanced materials and pharmaceuticals. The compound's CAS number 1443345-27-4 is frequently searched in scientific databases, reflecting its relevance in contemporary chemistry.

One of the most notable applications of 1-Chloro-2-(hexyloxy)-4-(trifluoromethyl)benzene is in the synthesis of agrochemicals and pharmaceutical intermediates. The trifluoromethyl group enhances the biological activity of molecules, making this compound a preferred choice for designing new drugs and pesticides. Its hexyloxy chain further improves solubility and bioavailability, addressing common challenges in formulation development.

In recent years, the demand for fluorinated benzene derivatives has surged, driven by advancements in green chemistry and sustainable manufacturing. 1-Chloro-2-(hexyloxy)-4-(trifluoromethyl)benzene aligns with these trends, as its synthesis can be optimized for minimal environmental impact. This has led to increased inquiries about its synthetic routes and scalability, particularly in academic and industrial settings.

The compound's physical and chemical properties are also a focal point for researchers. With a molecular weight of 282.72 g/mol, it exhibits moderate solubility in organic solvents, which is advantageous for various reaction conditions. Its boiling point and melting point data are critical for process optimization, often requested in technical datasheets and research papers.

Another area of interest is the safety and handling of 1-Chloro-2-(hexyloxy)-4-(trifluoromethyl)benzene. While it is not classified as a hazardous material, proper storage and handling protocols are essential to ensure workplace safety. This aspect is frequently addressed in material safety data sheets (MSDS) and regulatory guidelines, which are commonly searched by laboratory personnel and compliance officers.

The versatility of 1-Chloro-2-(hexyloxy)-4-(trifluoromethyl)benzene extends to its use in material science. Its incorporation into polymers and coatings has shown promise in enhancing durability and performance. This has sparked discussions about its potential in high-performance materials, a topic gaining traction in scientific forums and industry conferences.

Market trends indicate a steady rise in the production and consumption of 1-Chloro-2-(hexyloxy)-4-(trifluoromethyl)benzene, particularly in regions with robust chemical manufacturing sectors. Suppliers and distributors often highlight its purity grades and packaging options to meet diverse customer needs. These details are crucial for procurement specialists and quality control teams.

In conclusion, 1-Chloro-2-(hexyloxy)-4-(trifluoromethyl)benzene (CAS No. 1443345-27-4) is a compound of significant industrial and scientific importance. Its unique properties and broad applicability make it a subject of ongoing research and commercial interest. As the chemical industry evolves, this compound is poised to remain a key component in the development of innovative solutions across multiple sectors.